Cas no 866134-72-7 (2-(1-Benzyl-4-piperidinyl)carbonyl-N-(2-methoxyphenyl)-1-hydrazinecarbothioamide)

• Product Name: 2-(1-Benzyl-4-piperidinyl)carbonyl-N-(2-methoxyphenyl)-1-hydrazinecarbothioamide
• CAS No: 866134-72-7
• CID: 4662721
• Update Time: 2025-06-14

2-(1-Benzyl-4-piperidinyl)carbonyl-N-(2-methoxyphenyl)-1-hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-Benzyl-4-piperidinyl)carbonyl-N-(2-methoxyphenyl)-1-hydrazinecarbothioamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 2-(1-Benzyl-4-piperidinyl)carbonyl-N-(2-methoxyphenyl)-1-hydrazinecarbothioamide

Comprehensive Overview of 2-(1-Benzyl-4-piperidinyl)carbonyl-N-(2-methoxyphenyl)-1-hydrazinecarbothioamide (CAS No. 866134-72-7)

2-(1-Benzyl-4-piperidinyl)carbonyl-N-(2-methoxyphenyl)-1-hydrazinecarbothioamide, with the CAS number 866134-72-7, is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the class of hydrazinecarbothioamides, which are known for their diverse biological activities. The presence of a benzyl-piperidinyl moiety and a methoxyphenyl group in its structure makes it a promising candidate for various applications, including drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds like 2-(1-Benzyl-4-piperidinyl)carbonyl-N-(2-methoxyphenyl)-1-hydrazinecarbothioamide has surged, driven by advancements in medicinal chemistry and biotechnology. Researchers are particularly interested in its potential as a scaffold for drug design, owing to its unique structural features. The compound's carbonyl and hydrazinecarbothioamide functionalities provide multiple sites for chemical modifications, enabling the development of derivatives with tailored properties.

One of the key areas of exploration for CAS 866134-72-7 is its role in enzyme inhibition. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes, making it a valuable tool for biochemical assays. Additionally, its piperidinyl core is a common motif in central nervous system (CNS) targeting drugs, sparking interest in its potential neurological applications. However, further research is needed to fully elucidate its mechanisms and therapeutic potential.

The synthesis of 2-(1-Benzyl-4-piperidinyl)carbonyl-N-(2-methoxyphenyl)-1-hydrazinecarbothioamide involves multi-step organic reactions, including amide coupling and hydrazine formation. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's solubility and stability profiles are also critical factors for its practical use, with ongoing studies aiming to optimize these properties for broader applications.

From an industrial perspective, CAS 866134-72-7 is often discussed in the context of high-value chemical intermediates. Its versatility makes it a sought-after material for custom synthesis and contract research organizations (CROs). Companies specializing in fine chemicals and pharmaceutical intermediates are increasingly listing this compound in their portfolios, reflecting its growing commercial relevance.

Environmental and safety considerations are also paramount when working with 2-(1-Benzyl-4-piperidinyl)carbonyl-N-(2-methoxyphenyl)-1-hydrazinecarbothioamide. While it is not classified as a hazardous substance, proper handling protocols must be followed to minimize risks. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) when handling this compound.

In the era of artificial intelligence (AI) and machine learning (ML), computational methods are being employed to predict the properties and activities of CAS 866134-72-7. These in silico approaches accelerate the discovery process by identifying potential applications and optimizing synthesis routes. Such innovations are reshaping the landscape of chemical research, making compounds like this more accessible and cost-effective.

Looking ahead, the future of 2-(1-Benzyl-4-piperidinyl)carbonyl-N-(2-methoxyphenyl)-1-hydrazinecarbothioamide appears promising. With continued advancements in organic synthesis and drug development, this compound is poised to play a pivotal role in addressing unmet medical needs. Its integration into high-throughput screening platforms and combinatorial chemistry libraries further underscores its potential as a cornerstone in modern research.